1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine

• IUPAC Name: 1-[2-chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine
• InChI: InChI=1S/C14H19ClN2O2/c1-16-4-6-17(7-5-16)14-8-11(2-3-13(14)15)18-9-12-10-19-12/h2-3,8,12H,4-7,9-10H2,1H3
• InChI Key: BWCVQDHQRZAICW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC(=C2)OCC3CO3)Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine, also known as CP-55940, is a synthetic compound that belongs to the class of cannabinoids. It was first synthesized in the 1980s and has since been extensively studied for its potential therapeutic applications. CP-55940 is a potent agonist of the cannabinoid receptors, which are present in the central nervous system and peripheral tissues.

Mechanism of Action

Mode of Action

The presence of the oxirane group in its structure suggests that it might act through a mechanism involving the opening of the oxirane ring .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Understanding these effects requires further experimental studies .

Advantages and Limitations for Lab Experiments

1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine is a potent and selective agonist of the cannabinoid receptors, which makes it a useful tool for studying the physiological functions of these receptors. However, it also has limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine, including further investigation of its therapeutic potential in a range of medical conditions, as well as the development of new analogs and derivatives with improved pharmacological properties. Additionally, there is a need for further research on the mechanisms underlying the biochemical and physiological effects of 1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine, as well as its potential for off-target effects and toxicity.

Synthesis Methods

1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine is synthesized through a multi-step process that involves the reaction of 2-chloro-5-nitrobenzyl bromide with epichlorohydrin to form the epoxide intermediate. The epoxide is then reacted with 1-methylpiperazine to form the final product.

Scientific Research Applications

1-[2-Chloro-5-(oxiran-2-ylmethoxy)phenyl]-4-methylpiperazine has been studied extensively for its potential therapeutic applications in a range of medical conditions, including pain management, neurodegenerative diseases, and cancer. It has been shown to have potent analgesic effects in animal models of pain, and is being investigated as a potential treatment for chronic pain in humans.